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Ensuring the safe and ethical disposal of materials from animal research is a critical component
of laboratory operations. Adherence to Institutional Animal Care and Use Committee (IACUC)
guidelines not only ensures regulatory compliance but also upholds the highest standards of
safety for personnel and the environment. This guide provides essential, step-by-step
procedures for the proper disposal of waste generated in research involving animals, with a
focus on immediate safety and logistical planning.

General Principles of IACUC-Compliant Disposal

All personnel involved in animal research must be adequately trained in the institution's specific
disposal procedures.[1] The Principal Investigator (PI) is ultimately responsible for ensuring that
all lab members are trained and adhere to the approved protocols.[2][3] Disposal methods
must comply with all relevant federal, state, and local regulations.[4][5]

A crucial first step is to consult with your institution's Environmental Health and Safety (EHS)
office or equivalent safety committee to ensure all procedures are aligned with their specific
requirements.[2][5][6] Any use of hazardous materials in animals, including biological,
chemical, or radiological agents, must be detailed in the IACUC protocol and may require
additional approvals from committees such as the Institutional Biosafety Committee (IBC) or
Radiation Safety.[5][7][8]

Animal Carcass Disposal Procedures
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The proper disposal of animal carcasses is a primary concern for IACUC. Under no

circumstances should animal carcasses be disposed of in the regular trash.[3][9]

Non-Hazardous Carcasses:

Secure Containment: Place carcasses in a leak-proof, opaque bag.[9] For very small animals
like mice, a glove that completely covers the animal may be used as an alternative.[9] It is
imperative to remove any non-tissue items such as ear tags or staples before bagging.[10]

Labeling: The bag must be clearly labeled with the IACUC protocol number, the date, the
initials of the person disposing of the carcass, and the method used to ensure death.[3]

Storage: Store the bagged carcasses in a designated and properly labeled freezer or cold
room.[3][10] These storage units should be kept clean and not become overfilled.[9]

Collection: Coordinate with the Division of Laboratory Animal Medicine (DLAM) or equivalent
animal care staff for collection and final disposal, which is typically done via incineration or a
licensed commercial medical waste disposal firm.[4][9][10]

Hazardous Carcasses (Biological, Chemical, or Radiological):

Initial Handling: For animals exposed to hazardous agents, specific procedures must be
followed.[2]

Containment: Carcasses contaminated with biological hazards are to be placed in red
biohazard bags.[2][9] For chemically or radiologically contaminated carcasses, specific
containment procedures arranged with the EHS officer are required.[2]

Labeling: Cages of animals exposed to hazardous agents must be clearly identified with a
red "hazardous agent" card, detailing the agent, dosage, and date/time of exposure.[2]
Disposal bags must also be appropriately labeled as hazardous.

Storage: Contaminated carcasses are typically stored in designated freezers, separate from
non-hazardous waste, prior to autoclaving or other specialized disposal methods.[2]

Disposal Coordination: The disposal of hazardous carcasses must be coordinated with the
EHS or Safety Office.[9] Methods may include alkaline hydrolysis for chemically or bio-
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hazardous carcasses.[10]

A secondary physical method must be performed to ensure irreversible death before carcass
disposal.[3][4][11][12] Common approved methods include bilateral thoracotomy,
exsanguination, and removal of vital organs.[3]

Waste Stream Disposal Summary

The following table summarizes the general disposal streams for various types of waste
generated during animal research. Note that specific institutional procedures may vary.
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Experimental Protocols for Ensuring Proper

Disposal

While specific experimental methodologies are vast and varied, the following protocol outlines

the key decision points and actions required for proper waste disposal at the conclusion of an

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.unthsc.edu/research/wp-content/uploads/sites/21/016-Carcass-Disposal-v4.pdf
https://www.unomaha.edu/office-of-research-and-creative-activity/research-compliance/iacuc/iacuc-policies/policy-for-euthanasia-and-carcass-disposal.pdf
https://www.unomaha.edu/office-of-research-and-creative-activity/research-compliance/iacuc/iacuc-policies/policy-for-euthanasia-and-carcass-disposal.pdf
https://www.research.ucsb.edu/sites/default/files/policies/iacuc/ucsbeuthanasiaoflaboratoryanimals.pdf
https://research.hawaii.edu/orc/wp-content/uploads/sites/7/2022/03/Dead_Animal_and_Carcass_Disposal_SOP.pdf
https://www.uwlax.edu/iacuc/use-of-hazardous-agents-in-live-animals/
https://www.uwlax.edu/iacuc/use-of-hazardous-agents-in-live-animals/
https://www.uwlax.edu/iacuc/use-of-hazardous-agents-in-live-animals/
https://www.unthsc.edu/research/wp-content/uploads/sites/21/016-Carcass-Disposal-v4.pdf
https://www.uwlax.edu/iacuc/use-of-hazardous-agents-in-live-animals/
https://www.uwlax.edu/iacuc/use-of-hazardous-agents-in-live-animals/
https://www.uwlax.edu/iacuc/use-of-hazardous-agents-in-live-animals/
https://research.hawaii.edu/orc/wp-content/uploads/sites/7/2022/03/Dead_Animal_and_Carcass_Disposal_SOP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

animal study.
Protocol: Post-Experiment Waste Segregation and Disposal
» Euthanasia and Confirmation of Death:
o Euthanize animals according to the IACUC-approved method specified in the protocol.[3]

o Perform a secondary physical method to ensure death is irreversible (e.g., thoracotomy,
cervical dislocation).[3][11]

e Hazard Assessment:

o Determine if the carcass or any associated materials (bedding, sharps, etc.) are
contaminated with biological, chemical, or radiological hazards as defined in the approved
protocol.[13]

o Waste Segregation:

o Non-Hazardous: If no hazardous agents were used, proceed with standard carcass
disposal procedures.

o Hazardous: If hazardous agents were used, segregate waste into appropriate streams
(biohazard, chemical, radiological).

e Containment and Labeling:

o Place waste into the correct, color-coded bags or containers.

o Attach all required labels, ensuring information is complete and legible.
o Temporary Storage:

o Transport contained waste to the designated temporary storage location (e.g., carcass
freezer, hazardous waste accumulation area).

e Documentation and Notification:
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o Log the disposal in laboratory records.
o If required by the institution, notify animal care staff or EHS of the waste awaiting pickup.

IACUC Disposal Workflow

The following diagram illustrates the decision-making process for proper waste disposal in an
animal research facility.
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Caption: IACUC Waste Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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